2-{1-[(2-isopropyl-4-methyl-1,3-thiazol-5-yl)carbonyl]-4-piperidinyl}-1,3-benzoxazole

• IUPAC Name: [4-(1,3-benzoxazol-2-yl)piperidin-1-yl]-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C20H23N3O2S/c1-12(2)19-21-13(3)17(26-19)20(24)23-10-8-14(9-11-23)18-22-15-6-4-5-7-16(15)25-18/h4-7,12,14H,8-11H2,1-3H3
• InChI Key: WIPNIDJASPFNEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C(C)C)C(=O)N2CCC(CC2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C20H23N3O2S
• Molecular Weight: 369.5 g/mol

Description

Synthesis Analysis

The synthesis of similar thiazole and piperidine-based compounds typically involves the reaction of specific thiosemicarbazides with hydrazonoyl chlorides to form 1,3-thiazole derivatives. In some methods, cyclization of these thiazole compounds, by treatment with halogens in the presence of sodium acetate, leads to various heterocyclic derivatives including thiazolo[2,3-c]-1,2,4-triazoles. Moreover, the interaction of compounds like 2-cyano-3-(4-piperidin-1-ylphenyl)prop-2-enethioamide with hydrazonoyl chlorides under reflux conditions can also yield 1,3-thiazoles. These synthetic routes highlight the typical procedures used to construct the core structure related to the chemical (Abdel‐Aziz et al., 2009).

Molecular Structure Analysis

The structure of related compounds often shows significant heterocyclic frameworks, which are likely to influence the physical and chemical properties of the compounds. For example, the crystal structure analysis of similar molecules reveals conventional chair conformations for piperidine rings and specific angular relationships between different heterocyclic units which could be inferred for our compound of interest as well (Said et al., 2020).